Cas no 2171426-54-1 (3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2171426-54-1
• MF: C₃₁H₃₄N₂O₆
• MW: 530.611468791962
• CID: 6307690
• PubChem ID: 165574471
• Update Time: 2025-06-25

3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• 2171426-54-1
• 3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• EN300-1536989

• Inchi： 1S/C31H34N2O6/c1-3-22(17-28(34)35)32-30(36)29(20(2)38-18-21-11-5-4-6-12-21)33-31(37)39-19-27-25-15-9-7-13-23(25)24-14-8-10-16-26(24)27/h4-16,20,22,27,29H,3,17-19H2,1-2H3,(H,32,36)(H,33,37)(H,34,35)/t20-,22?,29+/m0/s1
• InChI Key： FIHKKQDYVZBXAL-KDCQHELQSA-N
• SMILES： O(C(N[C@@H](C(NC(CC(=O)O)CC)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 530.24168681g/mol
• Monoisotopic Mass: 530.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Introduction to 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171426-54-1)

The compound 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid, identified by its CAS number 2171426-54-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a chiral center at the (2R,3S) configuration, combined with the protective benzyloxy group and the fluorinated amino acid moiety, makes it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceuticals due to their enhanced metabolic stability and improved bioavailability. The incorporation of a 9H-fluoren-9-ylmethoxycarbonyl group in this compound not only adds to its structural complexity but also opens up possibilities for exploring novel pharmacophores. This modification has been shown to influence the compound's solubility and binding affinity, making it an attractive scaffold for designing next-generation therapeutics.

The benzyloxy group at the 3-position serves as an important protecting group, which can be selectively removed under specific conditions to reveal reactive sites for further functionalization. This feature is particularly valuable in multi-step synthetic pathways where controlled reactivity is essential. The overall structure of the compound, featuring a pentanoic acid backbone with an amide linkage, provides a versatile platform for exploring various biological activities.

In the realm of drug discovery, chiral compounds are of paramount importance due to their enantioselective interactions with biological targets. The (2R,3S) configuration of this molecule suggests potential interactions with enzymes and receptors that exhibit stereoselectivity. This aspect has been increasingly recognized in recent years, as more research demonstrates how subtle differences in stereochemistry can dramatically alter a compound's pharmacological profile.

Current research in medicinal chemistry is heavily focused on developing molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets for small-molecule inhibition. The amide and carboxylic acid functionalities in this compound provide multiple points of interaction with biological macromolecules. Preliminary computational studies suggest that this molecule may have the potential to disrupt key PPIs involved in inflammatory pathways, making it a candidate for therapeutic intervention.

The fluorine atom in the 9H-fluoren-9-ylmethoxycarbonyl group not only enhances metabolic stability but also contributes to favorable electronic properties that can influence binding kinetics. Fluorine atoms are known to participate in dipole-dipole interactions and hydrogen bonding, which can be critical for optimizing drug-receptor affinity. These properties have been leveraged in designing highly potent and selective inhibitors for various therapeutic targets.

Moreover, the compound's solubility profile has been optimized through careful molecular design. Poor solubility remains one of the major hurdles in drug development, as it affects bioavailability and formulation stability. The balance between hydrophilic and hydrophobic regions in this molecule has been strategically adjusted to enhance water solubility while maintaining structural integrity. This optimization is crucial for ensuring effective delivery and absorption following administration.

Recent advancements in spectroscopic techniques have enabled researchers to gain deeper insights into the conformational dynamics of complex molecules like this one. NMR spectroscopy and X-ray crystallography have been particularly useful in elucidating the three-dimensional structure of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid, providing valuable information about its flexibility and potential binding modes. These structural insights are essential for guiding further modifications aimed at improving pharmacological efficacy.

The benzyloxy group at position 3 not only serves as a protecting group but also influences the compound's overall electronic distribution. This modification can alter the compound's reactivity and interaction with biological targets, offering a tunable feature for optimizing drug-like properties. Such versatility is highly valued in medicinal chemistry, where subtle structural changes can lead to significant improvements in therapeutic activity.

In conclusion, 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171426-54-1) represents a promising lead compound with unique structural features that make it attractive for further development. Its chiral configuration, fluorinated moiety, protective groups, and optimized solubility profile position it as a valuable candidate for exploring novel therapeutic interventions. Continued research into its biological activities and pharmacokinetic properties will likely uncover new opportunities for medical applications.